Cas no 36140-55-3 (2-Chloro-1-(3,5-dimethyl-pyrazol-1-yl)-ethanone)

2-Chloro-1-(3,5-dimethyl-pyrazol-1-yl)-ethanone is a versatile organic intermediate primarily used in pharmaceutical and agrochemical synthesis. Its reactive chloroacetyl group enables efficient derivatization, making it valuable for constructing heterocyclic compounds. The 3,5-dimethylpyrazole moiety enhances stability and influences regioselectivity in subsequent reactions. This compound is particularly useful in the preparation of biologically active molecules, including potential drug candidates and crop protection agents. Its well-defined structure ensures consistent reactivity, facilitating controlled synthetic pathways. Suitable for nucleophilic substitution and cross-coupling reactions, it offers synthetic flexibility while maintaining high purity standards. Proper handling under inert conditions is recommended due to its sensitivity to moisture and potential lachrymatory effects.

2-Chloro-1-(3,5-dimethyl-pyrazol-1-yl)-ethanone structure

36140-55-3 structure

Product Name:2-Chloro-1-(3,5-dimethyl-pyrazol-1-yl)-ethanone

CAS No:36140-55-3

MF:C₇H₉ClN₂O

MW:172.61216044426

CID:853748

PubChem ID:1090150

Update Time:2025-10-24

2-Chloro-1-(3,5-dimethyl-pyrazol-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 1-(chloroacetyl)-3,5-dimethyl-
- 2-CHLORO-1-(3,5-DIMETHYL-PYRAZOL-1-YL)-ETHANONE
- 1-Chloracetyl-3,5-dimethyl-1H-pyrazol
- 1-chloroacetyl-3,5-dimethyl-1H-pyrazole
- 1-chloroacetyl-3,5-dimethylpyrazole
- 1-chloromethylcarbonyl-3,5-dimethylpyrazole
- AC1LLTKF
- AG-A-38898
- CTK6B5629
- STK315559
- 2-chloro-1-(3,5-dimethyl-1H-pyrazol-1-yl)ethanone
- SCHEMBL10839262
- DTXSID10360208
- AKOS000601860
- 1H-Pyrazole, 1-(chloroacetyl)-3,5-dimethyl- (9CI)
- 2-chloro-1-(3,5-dimethylpyrazol-1-yl)ethanone
- 36140-55-3
- 2-Chloro-1-(3,5-dimethyl-pyrazol-1-yl)-ethanone
- MDL： MFCD03386081
- Inchi： 1S/C7H9ClN2O/c1-5-3-6(2)10(9-5)7(11)4-8/h3H,4H2,1-2H3
- InChI Key： YVMYJRFNPDUKDA-UHFFFAOYSA-N
- SMILES： ClCC(N1C(C)=CC(C)=N1)=O

Computed Properties

Exact Mass: 172.04047
Monoisotopic Mass: 172.040341g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 1.5
Topological Polar Surface Area: 34.9Å²

Experimental Properties

PSA: 34.89
LogP: 1.5

2-Chloro-1-(3,5-dimethyl-pyrazol-1-yl)-ethanone Security Information

HazardClass：IRRITANT

2-Chloro-1-(3,5-dimethyl-pyrazol-1-yl)-ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C597935-10mg	2-Chloro-1-(3,5-dimethyl-pyrazol-1-yl)-ethanone	36140-55-3		10mg	$ 50.00	2022-06-06
TRC	C597935-50mg	2-Chloro-1-(3,5-dimethyl-pyrazol-1-yl)-ethanone	36140-55-3		50mg	$ 135.00	2022-06-06
TRC	C597935-100mg	2-Chloro-1-(3,5-dimethyl-pyrazol-1-yl)-ethanone	36140-55-3		100mg	$ 210.00	2022-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	012398-1g	2-Chloro-1-(3,5-dimethyl-pyrazol-1-yl)-ethanone	36140-55-3		1g	6144CNY	2021-05-07
Chemenu	CM518956-1g	2-Chloro-1-(3,5-dimethyl-1H-pyrazol-1-yl)ethanone	36140-55-3	95%	1g	$221	2022-06-11
Alichem	A049004983-5g	2-Chloro-1-(3,5-dimethyl-1H-pyrazol-1-yl)ethanone	36140-55-3	95%	5g	$795.00	2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	012398-1g	2-Chloro-1-(3,5-dimethyl-pyrazol-1-yl)-ethanone	36140-55-3		1g	6144.0CNY	2021-07-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1734423-1g	2-Chloro-1-(3,5-dimethyl-1h-pyrazol-1-yl)ethan-1-one	36140-55-3	98%	1g	￥2029.00	2024-05-16